1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine

• IUPAC Name: 1-[1-(2,2-difluoroethyl)pyrazol-4-yl]ethanamine
• InChI: InChI=1S/C7H11F2N3/c1-5(10)6-2-11-12(3-6)4-7(8)9/h2-3,5,7H,4,10H2,1H3
• InChI Key: ZKIDUKIXGKENQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=C1)CC(F)F)N
• Molecular Formula: C7H11F2N3
• Molecular Weight: 175.18 g/mol

Description

Synthesis Analysis

One of the most common methods for synthesizing this compound is via the reaction of ethyl bromide with hydrazine hydrate, followed by the reaction of 2,2-difluoroethylamine with the resulting intermediate.

Molecular Structure Analysis

The molecular formula of “1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine” is C5H7F2N3. The InChI code is 1S/C5H7F2N3/c6-5(7)3-10-2-4(8)1-9-10/h1-2,5H,3,8H2.

Physical And Chemical Properties Analysis

“1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine” is a colorless liquid with a molecular weight of 181.18 g/mol. It has a boiling point of 148-150 °C and a melting point of -32 °C. The compound is soluble in water, ethanol, and other polar organic solvents.

Scientific Research Applications

Antibacterial Activity

• A study by Prasad (2021) investigated the synthesis of ethan-1-amine derivatives showing potential antibacterial activity. This research highlights the importance of such compounds in the development of new antibacterial agents. (Prasad, 2021).

Catalysis and Polymerization

• Research by Obuah et al. (2014) and Matiwane et al. (2020) explored the use of pyrazolylamine ligands in nickel-catalyzed oligomerization and polymerization of ethylene, as well as in the copolymerization of CO2 and cyclohexene oxide. These studies demonstrate the applications of such compounds in industrial chemistry and materials science. (Obuah et al., 2014), (Matiwane et al., 2020).

Synthesis of Novel Compounds

• Svete et al. (2015) and Hu et al. (2018) conducted research on the synthesis of novel ethan-1-amines for potential applications in various fields, including medicinal chemistry. These findings contribute to the exploration of new synthetic pathways and compounds. (Svete et al., 2015), (Hu et al., 2018).

Anticancer Research

• Alam et al. (2018) explored the synthesis and cytotoxicity evaluation of pyrazolyl ethanones and aminopyrimidines, highlighting the potential anticancer applications of these compounds. This study contributes to the ongoing search for new anticancer agents. (Alam et al., 2018).

Hydrogel Modification

• Aly and El-Mohdy (2015) investigated the modification of polyvinyl alcohol/acrylic acid hydrogels using amine compounds, including ethan-1-amine derivatives. This research is relevant in the context of materials science and biomedical applications. (Aly & El-Mohdy, 2015).

Mechanism of Action

The mechanism of action of “1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine” is not well-understood. It is known for its biological properties, including its ability to bind to certain receptors in the central nervous system.

Safety and Hazards

The safety information for “1-[1-(2,2-difluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine” includes the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P280, P301+P312, P302+P352, P305+P351+P338.